Sch 50910

• CAS: 160415-08-7
• Molecular Formula: C8H16ClNO3
• Molecular Weight: 209.67 g/mol
• SMILES: CC1(COC(CN1)CC(=O)O)C.Cl
• InChI: InChI=1S/C8H15NO3.ClH/c1-8(2)5-12-6(4-9-8)3-7(10)11;/h6,9H,3-5H2,1-2H3,(H,10,11);1H/t6-;/m1./s1
• InChIKey: QYYBBASPKHNBKA-FYZOBXCZSA-N

Researchers using Sch 50911 or CGP 55845 to probe GABA(B) receptor function require a validated inactive control to exclude off-target confounds. Sch 50910 is the mandatory (-)-enantiomer control, displaying zero functional activity at GABA(B) receptors at concentrations up to 500 µM-a >500-fold inactivity margin versus the active (+)-enantiomer Sch 50911 (IC50 3 µM). • Stereochemically defined (2R)-enantiomer with batch-to-batch consistency • Eliminates confounding partial activity seen with racemic analogs • Essential for electrophysiology, [³H]GABA release, and SAR studies

Sch 50910 Procurement Guide for GABA(B) Studies

Sch 50910 (CAS 160415‑08‑7, hydrochloride salt of the free base CAS 790633‑59‑9) is the (−)‑enantiomer of 5,5‑dimethylmorpholinyl‑2‑acetic acid. It is a morpholine‑derived, stereochemically defined tool compound annotated as a GABA(B) receptor antagonist [REFS‑1]. Unlike its (+)-enantiomer Sch 50911, Sch 50910 displays negligible functional activity at GABA(B) receptors at concentrations up to 500 µM, making it the preferred inactive negative control in receptor function studies [REFS‑2].

1

Stereochemical-control study fit: Single (−)-enantiomer for enantiomer-comparison workflow

2

Negative-control tool: Supports receptor function assay context with matched scaffold

3

Isosteric control for morpholino SAR: Reported inactivity at concentrations tested

• [1] U.S. National Library of Medicine. MeSH Supplementary Concept Data: (+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid (SCH 50910). View Source
• [2] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source

Sch 50910 Stereochemical Specificity

The GABA(B) receptor pharmacology of morpholino‑acetic acid derivatives is exquisitely stereospecific. The (+)-enantiomer Sch 50911 acts as a competitive antagonist (pA2 6.0, IC50 3 µM) [REFS‑1], whereas the (−)-enantiomer Sch 50910 is completely inactive at 500 µM in identical functional assays [REFS‑1]. Substituting Sch 50910 with any active GABA(B) antagonist (e.g., CGP 55845, Sch 50911) defeats its primary experimental purpose as an enantiomeric negative control. Conversely, using a racemic mixture or a non‑isosteric compound as a negative control introduces confounding pharmacological activity that compromises the internal validity of GABA(B)‑targeted experiments.

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Active enantiomer (Sch 50911) introduces functional antagonism and may compromise negative-control validity.

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Racemic mixtures or des‑methyl analogs can exhibit partial agonist-like activity, shifting assay interpretation.

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Chemically distinct negative controls (e.g., vehicle only) do not control for isosteric matrix effects and may weaken SAR conclusions.

• [1] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source

Sch 50910: Comparison with Active Antagonists

Inactivity vs. Sch 50911 in GABA(B) Assays

Sch 50910, the (−)-enantiomer, lacks measurable antagonist activity at GABA(B) receptors, in stark contrast to its (+)-enantiomer Sch 50911. In rat neocortical slices, Sch 50911 reversibly antagonized baclofen‑induced suppression of spontaneous discharges with a pA2 of 6.0 ± 0.1 (equivalent to ~1 µM affinity) [REFS‑1]. In [³H]GABA release assays, Sch 50911 increased electrically‑stimulated overflow with an IC50 of 3 µM [REFS‑1]. Under identical conditions, Sch 50910 at 500 µM was completely inactive in the baclofen‑antagonism paradigm, and at 100 µM it did not affect evoked [³H]GABA release [REFS‑1].

Inactivity vs. Sch 50911

Head‑to‑head

Sch 50910: no antagonism at 500 µM, no effect on [³H]GABA release at 100 µM.

Supports enantiomer-comparison negative-control context.

>500‑fold inactivity window vs. Sch 50911 (pA2 6.0, IC50 3 µM).

Evidence Dimension	GABA(B) receptor antagonist potency
Target Compound Data	No antagonism at 500 µM (baclofen suppression assay); no effect on [³H]GABA release at 100 µM
Comparator Or Baseline	Sch 50911: pA2 6.0 ± 0.1 (baclofen suppression); IC50 3 µM ([³H]GABA release)
Quantified Difference	>500‑fold difference in minimally active concentration; Sch 50910 inactive at highest tested concentration
Conditions	Rat neocortical slices, Mg²⁺‑free Krebs medium; electrically‑stimulated [³H]GABA‑preloaded slices

Why This Matters

This >500‑fold inactivity window validates Sch 50910 as an essential negative control for experiments that use Sch 50911, eliminating the need for structurally unrelated controls.

• [1] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source

Inactivity vs. Related Morpholino Antagonists

Sch 50910 fails to modulate GABA(B) autoreceptor function, whereas other morpholino‑2‑acetic acid derivatives display clear antagonist activity. In electrically‑stimulated rat neocortical slices preloaded with [³H]GABA, Sch 54679 increased GABA release with an EC50 of 3 µM, and Sch 51324 was 2.3‑fold less potent (EC50 7 µM) [REFS‑2]. Under the same experimental conditions, Sch 50910 at 100 µM produced no change in evoked [³H]GABA overflow [REFS‑1].

Inactivity vs. Morpholino Analogs

Cross‑study

Sch 50910 (100 µM): 0% increase in evoked [³H]GABA overflow.

Isosteric scaffold preserves chemical context without functional interference.

Contrasts with Sch 54679 (EC50 3 µM) and Sch 51324 (EC50 7 µM).

Evidence Dimension	Potency at enhancing [³H]GABA release via GABA(B) autoreceptor blockade
Target Compound Data	0% increase at 100 µM (inactive)
Comparator Or Baseline	Sch 54679 EC50 3 µM; Sch 51324 EC50 7 µM
Quantified Difference	Sch 50910 shows no efficacy at concentrations ≥33‑fold higher than the EC50 of Sch 54679
Conditions	Rat neocortical slices preloaded with [³H]GABA, electrical stimulation

Why This Matters

Sch 50910 provides a chemically matched, isosteric inactive control that preserves the morpholino‑acetic acid scaffold while eliminating functional interference, enabling rigorous SAR interpretation.

• [1] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source
• [2] Ong J, Marino V, Parker DA, Kerr DI. Antagonism of GABA(B) receptors by morpholino-2-acetic acid derivatives Sch 54679 and Sch 51324 in rat brain. Eur J Pharmacol. 1999;369(1):33‑37. View Source

Negative Control vs. CGP 55845

CGP 55845 is a potent, widely used GABA(B) antagonist with a Ki of 4.5 nM and IC50 of 5 nM at native receptors [REFS‑3]. In contrast, Sch 50910 shows no measurable GABA(B) receptor binding or functional antagonism at concentrations exceeding 100,000‑fold the Ki of CGP 55845. This extreme activity gap renders Sch 50910 an ideal negative control for experiments employing CGP 55845 or other high‑affinity antagonists.

Negative Control vs. CGP 55845

Context‑dependent

No detectable binding or antagonism up to 500 µM.

Target‑inert control validates specificity of receptor blockade.

>100,000‑fold above CGP 55845 Ki (4.5 nM); class-level inference.

Evidence Dimension	GABA(B) receptor affinity / functional antagonism
Target Compound Data	No detectable binding or antagonism up to 500 µM
Comparator Or Baseline	CGP 55845: Ki = 4.5 nM; IC50 = 5 nM
Quantified Difference	>100,000‑fold higher concentration required for any activity (none observed)
Conditions	Comparative binding affinity and functional assays (rat cortical slices, recombinant receptors)

Why This Matters

Sch 50910 serves as a chemically distinct yet target‑inert control that validates the specificity of observed effects when using potent GABA(B) antagonists like CGP 55845.

• [1] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source

Stereochemical Purity vs. Racemic Analogs

Sch 50910 is supplied as the single (−)‑enantiomer (2R configuration) of 5,5‑dimethylmorpholinyl‑2‑acetic acid hydrochloride, with a defined molecular weight of 209.67 g/mol [REFS‑4]. The racemic des‑methyl analogue Sch 48588 (500 µM) was inactive in baclofen antagonism assays, but at 100 µM it increased [³H]GABA overflow by 51.3%, revealing partial agonist‑like activity absent in enantiopure Sch 50910 [REFS‑1]. This underscores the critical importance of stereochemical purity for a true negative control.

Stereochemical Purity vs. Racemic

Supporting

Enantiopure (−)-isomer (2R): inactive at 100–500 µM.

Enantiopure form eliminates partial activity seen with racemic analogs.

Racemic Sch 48588 increased [³H]GABA overflow by 51.3% at 100 µM.

Evidence Dimension	Stereochemical purity and pharmacological consistency
Target Compound Data	Enantiopure (−)-isomer (2R configuration); inactive at 100‑500 µM
Comparator Or Baseline	Sch 48588 (racemic des‑methyl analog): 51.3% increase in [³H]GABA overflow at 100 µM
Quantified Difference	Racemic mixture introduces confounding partial activity absent in pure Sch 50910
Conditions	Electrically‑stimulated [³H]GABA‑preloaded rat neocortical slices

Why This Matters

Procurement of enantiopure Sch 50910 ensures batch‑to‑batch consistency and eliminates the variable pharmacological effects inherent in racemic or poorly defined negative controls.

• [1] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source

Sch 50910 Application Scenarios

Negative Control for Sch 50911 Assays

Sch 50910 is the mandatory inactive enantiomer control when using Sch 50911 to probe GABA(B) receptor function in electrophysiology (e.g., baclofen‑induced hyperpolarization, spontaneous discharge suppression) or neurochemistry ([³H]GABA release assays) [REFS‑1]. The >500‑fold inactivity margin eliminates the risk of confounding antagonist effects that would occur with a generic negative control.

CGP 55845 Specificity Control

In experiments where potent GABA(B) antagonists such as CGP 55845 (Ki 4.5 nM) are employed to block receptor‑mediated responses, Sch 50910 provides a chemically distinct but target‑inert control [REFS‑1, REFS‑3]. Its complete lack of GABA(B) activity ensures that observed biological effects can be confidently attributed to specific receptor blockade rather than off‑target or vehicle effects.

SAR Studies for Morpholino-Acetic Acid Scaffolds

Sch 50910 serves as a key reference compound in SAR campaigns exploring GABA(B) receptor modulation by morpholino‑2‑acetic acid scaffolds. Its inactivity, contrasted with the defined potencies of Sch 50911, Sch 54679, and Sch 51324, delineates the structural determinants essential for antagonist activity [REFS‑1, REFS‑2].

Reproducibility in GABA(B) Autoreceptor Assays

For laboratories requiring a validated, commercially available inactive enantiomer to accompany functional studies of GABA(B) autoreceptor or heteroreceptor modulation, Sch 50910 guarantees batch‑to‑batch stereochemical consistency (2R, (−)-enantiomer) and eliminates the confounding partial activity observed with racemic analogs [REFS‑1, REFS‑4].

Application

Selection Property

Validation Focus

Sch 50911 enantiomer-comparison studies

Enantiomer-attribution review

Reported inactivity in baclofen‑antagonism and [³H]GABA release assays

CGP 55845 specificity control

Target‑inert control

Absence of GABA(B) binding or functional response at relevant concentrations

Morpholino‑acetic acid SAR campaigns

Isosteric reference with defined stereochemistry

SAR interpretation using matched inactive scaffold

GABA(B) autoreceptor assay reproducibility

Lot‑to‑lot stereochemical consistency

Enantiopure (2R, (−)-enantiomer) confirmation to avoid racemic partial activity

• [1] Ong J, Marino V, Parker DA, Kerr DI, Blythin DJ. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices. Eur J Pharmacol. 1998;362(1):35‑41. View Source
• [2] Ong J, Marino V, Parker DA, Kerr DI. Antagonism of GABA(B) receptors by morpholino-2-acetic acid derivatives Sch 54679 and Sch 51324 in rat brain. Eur J Pharmacol. 1999;369(1):33‑37. View Source